2-[(3-Methoxyphenyl)amino]acetohydrazide

• IUPAC Name: 2-(3-methoxyanilino)acetohydrazide
• InChI: InChI=1S/C9H13N3O2/c1-14-8-4-2-3-7(5-8)11-6-9(13)12-10/h2-5,11H,6,10H2,1H3,(H,12,13)
• InChI Key: OSZINLRWLKBKHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NCC(=O)NN
• Molecular Formula: C9H13N3O2
• DSSTOX Substance ID: DTXSID401291692
• Molecular Weight: 195.22 g/mol
• CAS RN: 790272-10-5

Description

“2-[(3-Methoxyphenyl)amino]acetohydrazide” is a chemical compound with the CAS Number: 790272-10-5. It has a molecular weight of 195.22. The IUPAC name for this compound is 2-(3-methoxyanilino)acetohydrazide. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H13N3O2/c1-14-8-4-2-3-7(5-8)11-6-9(13)12-10/h2-5,11H,6,10H2,1H3,(H,12,13). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a melting point range of 101-106 degrees Celsius.

Scientific Research Applications

• Pharmacological Activities : A study by Bekircan, Menteşe, and Ülker (2014) investigated the synthesis of acetohydrazide derivatives and their pharmacological activities, including anti-lipase, anti-α-glucosidase, and anti-mycobacterial activities. Compounds synthesized showed significant activity in these areas, highlighting the potential of 2-[(3-Methoxyphenyl)amino]acetohydrazide derivatives in pharmacology (Bekircan, Menteşe, & Ülker, 2014).

• Antioxidant and Anticancer Activity : Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide, demonstrating their antioxidant activity, which was higher than that of ascorbic acid. These compounds also exhibited significant anticancer activity against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Lipase and α-Glucosidase Inhibition : Another study by Bekircan, Ülker, and Menteşe (2015) focused on synthesizing novel heterocyclic compounds derived from acetohydrazide and investigating their lipase and α-glucosidase inhibition. These compounds showed promising activity, suggesting potential applications in treating diseases related to these enzymes (Bekircan, Ülker, & Menteşe, 2015).

• Nonlinear Optical Properties : Naseema et al. (2010) conducted a study on hydrazones derived from acetohydrazide, analyzing their nonlinear optical properties. This research indicates potential applications in optical device technologies like optical limiters and switches (Naseema et al., 2010).

• Corrosion Protection : Paul, Yadav, and Obot (2020) explored the use of carbohydrazide-pyrazole compounds, including derivatives of acetohydrazide, for corrosion protection of mild steel in acidic solutions. This application is particularly relevant in industrial contexts for metal preservation (Paul, Yadav, & Obot, 2020).

• Cyclooxygenase Inhibition and Anti-inflammatory Activity : Bhat et al. (2018)

synthesized and evaluated a series of acetohydrazide derivatives for their anti-inflammatory and cyclooxygenase inhibition activities. Some compounds showed significant anti-inflammatory activity and potential as selective COX-2 inhibitors, which could be beneficial in developing new anti-inflammatory drugs (Bhat et al., 2018).

Safety and Hazards

For safety information and potential hazards associated with “2-[(3-Methoxyphenyl)amino]acetohydrazide”, it’s recommended to refer to its Material Safety Data Sheet (MSDS).